Cas no 2138107-19-2 (4,4-Dimethyl-3-[(propan-2-yl)amino]cyclohexan-1-ol)

• Product Name: 4,4-Dimethyl-3-[(propan-2-yl)amino]cyclohexan-1-ol
• CAS No: 2138107-19-2
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6440386
• PubChem ID: 165496565
• Update Time: 2025-05-20

4,4-Dimethyl-3-[(propan-2-yl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159161
• 4,4-dimethyl-3-[(propan-2-yl)amino]cyclohexan-1-ol
• 2138107-19-2
• 4,4-Dimethyl-3-[(propan-2-yl)amino]cyclohexan-1-ol

• Inchi： 1S/C11H23NO/c1-8(2)12-10-7-9(13)5-6-11(10,3)4/h8-10,12-13H,5-7H2,1-4H3
• InChI Key： QUKZORAHPNCPFG-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)NC(C)C

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 4,4-Dimethyl-3-[(propan-2-yl)amino]cyclohexan-1-ol

4,4-Dimethyl-3-[(propan-2-yl)amino]cyclohexan-1-ol: A Comprehensive Overview

The compound 4,4-Dimethyl-3-[(propan-2-yl)amino]cyclohexan-1-ol, identified by the CAS number 2138107-19-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclohexanol derivatives, characterized by its cyclohexane ring structure with specific substituents that confer unique chemical properties. The molecule's structure includes two methyl groups at the 4-position of the cyclohexane ring, an amino group attached to a propan-2-yl (isopropyl) group at the 3-position, and a hydroxyl group at the 1-position. These functional groups make it a versatile compound with applications in drug design, material science, and organic synthesis.

Recent studies have highlighted the importance of cyclohexanol derivatives in the development of bioactive compounds. The presence of the hydroxyl group in 4,4-Dimethyl-3-[(propan-2-yl)amino]cyclohexan-1-ol allows for hydrogen bonding interactions, which are crucial in many biological systems. Additionally, the isopropylamino group introduces steric effects and potential sites for further functionalization, making this compound a valuable building block in organic synthesis.

The synthesis of 4,4-Dimethyl-cyclohexanone derivatives has been extensively studied, with researchers exploring various methods to optimize yield and purity. One notable approach involves the use of transition metal catalysts to facilitate key transformations. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the isopropylamino group at the 3-position of the cyclohexane ring. This method not only enhances reaction efficiency but also minimizes side reactions, ensuring high-quality products.

In terms of applications, 4,4-Dimethyl-cyclohexanol derivatives have shown promise in drug discovery efforts. The compound's ability to interact with biological targets through its hydroxyl and amino groups makes it a candidate for developing new therapeutic agents. Recent research has focused on its potential as a lead compound in anti-inflammatory and analgesic drug development. Studies conducted on animal models have demonstrated its ability to modulate inflammatory pathways, suggesting its potential as a novel therapeutic agent.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its unique structure allows for the formation of stable polymers and coatings with tailored properties. Researchers have explored its use as a monomer in polymer synthesis, where its hydroxyl group facilitates cross-linking reactions. This has led to the development of advanced materials with improved mechanical and thermal stability.

The environmental impact of synthesizing and using this compound has also been a topic of interest. Green chemistry principles have been applied to minimize waste and reduce energy consumption during its production. For example, solvent-free reaction conditions and recyclable catalysts have been implemented to enhance sustainability. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, 4,4-Dimethyl-cyclohexanone derivatives, particularly CAS number 2138107-19-2 (4,4-Dimethyl-cyclohexanone), represent a significant advancement in organic chemistry. Their versatility in both pharmaceutical and materials science applications underscores their importance as valuable chemical entities. As research continues to uncover new potential uses and optimize synthetic methods, this compound is poised to play an increasingly important role in various industries.